Cas no 1805172-72-8 (Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate
• CAS No: 1805172-72-8
• MF: C₁₀H₅F₃INO₂
• MW: 355.05188536644
• CID: 4951810
• Update Time: 2025-10-30

Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3INO2/c1-17-9(16)7-3-6(10(11,12)13)2-5(4-15)8(7)14/h2-3H,1H3
• InChI Key： XXDYJEDXZIBGIX-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(C(F)(F)F)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate

Professional Introduction to Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate (CAS No. 1805172-72-8)

Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate, identified by its CAS number 1805172-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, characterized by its complex structural features, which include a cyano group, an iodo substituent, and a trifluoromethyl group. These structural elements contribute to its unique chemical properties and potential applications in the development of novel therapeutic agents.

The synthesis and application of Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate have been extensively studied in recent years, particularly in the context of drug discovery and molecular pharmacology. The presence of the cyano group at the third position and the iodo substituent at the second position enhances the reactivity of the molecule, making it a valuable intermediate in organic synthesis. Furthermore, the trifluoromethyl group introduces electronic and steric effects that can influence the biological activity of the compound.

In recent scientific literature, Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate has been explored for its potential role in the development of anticancer agents. Studies have demonstrated that benzoate derivatives can exhibit significant cytotoxic effects against various cancer cell lines. The specific arrangement of functional groups in Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate may contribute to its ability to interfere with critical cellular processes, such as DNA replication and cell signaling pathways. For instance, research has shown that compounds with similar structural motifs can inhibit kinases and other enzymes involved in tumor growth and progression.

The trifluoromethyl group, in particular, has been recognized for its ability to enhance the metabolic stability and binding affinity of pharmaceutical compounds. This property is particularly relevant in Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate, as it may improve the compound's bioavailability and efficacy when used in therapeutic applications. Additionally, the cyano group can serve as a handle for further functionalization, allowing chemists to design more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate. Molecular modeling studies have been employed to predict the compound's interactions with biological targets, such as enzymes and receptors. These studies have provided valuable insights into how structural modifications can optimize pharmacological properties. For example, simulations have suggested that minor changes in the position or type of substituents can significantly alter the compound's binding affinity and selectivity.

The iodo substituent at the second position of Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate presents another avenue for exploration. Iodine-containing compounds are known for their reactivity in cross-coupling reactions, which are widely used in synthetic organic chemistry. This reactivity makes Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate a promising candidate for further derivatization through techniques such as Suzuki-Miyaura coupling or Stille coupling. These reactions can be utilized to introduce additional functional groups or to link the compound to other bioactive molecules.

In conclusion, Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate (CAS No. 1805172-72-8) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer numerous possibilities for synthetic manipulation and biological application. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like Methyl 3-cyano-2-iodo-5-(trifluoromethyl)benzoate are likely to play an increasingly important role in the development of innovative medical treatments.